Cas no 1511044-27-1 (5-methyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1511044-27-1
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• MDL: MFCD23767028
• CID: 4603097
• PubChem ID: 79778984
• Update Time: 2025-08-04

5-methyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)-
• 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylicacid
• AKOS018337183
• Z1343573824
• CS-0239854
• 1511044-27-1
• 5-methyl-1-(1-methylpyrazol-3-yl)triazole-4-carboxylic acid
• G75808
• EN300-220031

• MDL： MFCD23767028
• Inchi： 1S/C8H9N5O2/c1-5-7(8(14)15)9-11-13(5)6-3-4-12(2)10-6/h3-4H,1-2H3,(H,14,15)
• InChI Key： NHJCYFQFJPTZOZ-UHFFFAOYSA-N
• SMILES： N1(C2C=CN(C)N=2)C(C)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 207.07562455g/mol
• Monoisotopic Mass: 207.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.8Ų

5-methyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

5-Methyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview

5-Methyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1511044-27-1) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups and heterocyclic rings, which contribute to its versatile chemical properties. The molecule consists of a triazole ring fused with a pyrazole ring, both of which are nitrogen-containing aromatic systems known for their stability and reactivity in various chemical environments.

The triazole ring in this compound is further substituted with a methyl group at the 5-position and a carboxylic acid group at the 4-position. These substituents play a crucial role in modulating the compound's physical and chemical properties, such as solubility, acidity, and reactivity. The pyrazole ring, on the other hand, is substituted with a methyl group at the 3-position, which enhances the compound's stability and potentially influences its interaction with biological systems.

Recent studies have highlighted the potential of this compound as a building block in drug design. Its ability to form hydrogen bonds due to the presence of the carboxylic acid group makes it an attractive candidate for designing bioactive molecules. Additionally, the nitrogen atoms in the triazole and pyrazole rings provide opportunities for metal coordination, which could be exploited in designing metallo-drugs or catalysts.

The synthesis of 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of precursor compounds. The key steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for various applications.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been evaluated as a potential inhibitor of histone methyltransferases (HMTs), which are enzymes involved in epigenetic regulation. Its ability to modulate these enzymes makes it a valuable tool for studying gene expression and developing treatments for diseases such as cancer and neurodegenerative disorders.

Moreover, this compound has been explored for its potential use in materials science. Its aromaticity and nitrogen content make it suitable for applications in organic electronics, such as semiconductors or light-emitting materials. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electronic properties.

The structural versatility of 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylic acid also lends itself to combinatorial chemistry approaches. By modifying the substituents on the triazole and pyrazole rings, researchers can create libraries of related compounds with diverse biological activities. This approach has been instrumental in identifying lead compounds for drug discovery programs.

In conclusion, 5-methyl-1-(1-methyl-1H-pyrazol-3